(Acetylacetonato)(norbornadiene)rhodium(I)
Overview
Description
(Acetylacetonato)(norbornadiene)rhodium(I) is a chemical compound with the molecular formula C12H15O2Rh and a molecular weight of 294.16 . It is sold under the Thermo Scientific Chemicals brand .
Molecular Structure Analysis
The molecular structure of (Acetylacetonato)(norbornadiene)rhodium(I) is represented by the SMILES string [Rh+].C\C ( [O-])=C\C ©=O.C1C2C=CC1C=C2 . The InChI Key is IIQPRGKBFZGPIB-LWFKIUJUSA-M . The compound has a melting point of 140.0°C .Physical And Chemical Properties Analysis
(Acetylacetonato)(norbornadiene)rhodium(I) is a solid at 20 degrees Celsius . It is light yellow to brown in color and comes in the form of a powder or crystal . The compound is insoluble in water .Scientific Research Applications
Solar Energy Applications
This compound is used in solar energy research due to its non-aqueous solubility properties. It can be utilized in the development of solar panels and cells to improve efficiency and performance .
Water Treatment
In water treatment processes, (Acetylacetonato)(norbornadiene)rhodium(I) can play a role in the removal of contaminants and purification techniques .
Asymmetric Catalysis
It serves as a pre-catalyst for asymmetric catalysis, which is crucial in creating compounds with specific chirality—a key aspect in pharmaceuticals .
Cross-Coupling Catalysis
The compound is also applied in cross-coupling catalysis, which is a method used to form carbon-carbon bonds in organic chemistry, leading to the synthesis of complex molecules .
Organic Synthesis
(Acetylacetonato)(norbornadiene)rhodium(I) is involved in various organic synthesis processes, aiding in the construction of complex organic compounds with precision .
Research on Chemical Properties
The compound’s structure and chemical properties are subjects of ongoing research, contributing to our understanding of organometallic chemistry .
Safety and Hazards
Mechanism of Action
Target of Action
(Acetylacetonato)(norbornadiene)rhodium(I), also known as Bicyclo[2.2.1]hepta-2,5-diene;(Z)-4-hydroxypent-3-en-2-one;rhodium, is a complex compound that primarily targets C-H bonds . The C-H bond activation is a crucial step in many chemical reactions, particularly in the field of organic synthesis .
Mode of Action
The compound interacts with its targets (C-H bonds) through a process known as C-H bond activation . This process involves the cleavage of a carbon-hydrogen bond and the formation of a new bond with the rhodium atom in the compound .
Biochemical Pathways
The activation of C-H bonds by (Acetylacetonato)(norbornadiene)rhodium(I) can affect various biochemical pathways. It is particularly relevant in cross-coupling reactions , which are widely used in the synthesis of pharmaceuticals, agrochemicals, and organic materials .
Result of Action
The result of the action of (Acetylacetonato)(norbornadiene)rhodium(I) is the activation of C-H bonds , which enables the formation of new bonds and the synthesis of complex organic compounds . This can lead to the production of a wide range of substances, from pharmaceuticals to materials for organic electronics .
Action Environment
The action of (Acetylacetonato)(norbornadiene)rhodium(I) can be influenced by various environmental factors. For instance, the presence of oxygen or moisture may affect the stability of the compound . Therefore, it is typically stored under inert gas conditions .
properties
IUPAC Name |
bicyclo[2.2.1]hepta-2,5-diene;(Z)-4-hydroxypent-3-en-2-one;rhodium |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8.C5H8O2.Rh/c1-2-7-4-3-6(1)5-7;1-4(6)3-5(2)7;/h1-4,6-7H,5H2;3,6H,1-2H3;/b;4-3-; |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DDWGAGFNZHAFFN-LWFKIUJUSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=CC(=O)C)O.C1C2C=CC1C=C2.[Rh] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C/C(=C/C(=O)C)/O.C1C2C=CC1C=C2.[Rh] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16O2Rh |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
295.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(Acetylacetonato)(norbornadiene)rhodium(I) | |
CAS RN |
32354-50-0 |
Source
|
| Record name | (Acetylacetonato)(norbornadiene)rhodium(I) | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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